3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid
Description
3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a phenyl group at the 1-position and a furan-2-yl moiety at the 3-position, with a carboxylic acid group at the 4-position. This structure combines aromatic and heteroaromatic components, making it a versatile intermediate in medicinal chemistry and agrochemical research. The furan ring contributes electron-rich properties, while the phenyl and carboxylic acid groups enhance structural diversity for functionalization .
Properties
Molecular Formula |
C14H10N2O3 |
|---|---|
Molecular Weight |
254.24 g/mol |
IUPAC Name |
3-(furan-2-yl)-1-phenylpyrazole-4-carboxylic acid |
InChI |
InChI=1S/C14H10N2O3/c17-14(18)11-9-16(10-5-2-1-3-6-10)15-13(11)12-7-4-8-19-12/h1-9H,(H,17,18) |
InChI Key |
ULAQZOBRRQGDEY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=CO3)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid typically involves the cyclization of appropriate precursors. One common method involves the reaction of furan-2-carboxylic acid with hydrazine to form the corresponding hydrazone, which is then cyclized with phenylhydrazine under acidic conditions to yield the desired pyrazole derivative. The reaction conditions often include the use of solvents like ethanol or acetic acid and heating to facilitate the cyclization process.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and automated systems can improve the efficiency of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid.
Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.
Substitution: Electrophilic substitution reactions can occur on the phenyl ring, introducing various substituents.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Reagents like halogens (Cl2, Br2) or nitrating agents (HNO3) under appropriate conditions.
Major Products
Oxidation: Furan-2,5-dicarboxylic acid.
Reduction: Corresponding alcohols or aldehydes.
Substitution: Various substituted phenyl derivatives.
Scientific Research Applications
Medicinal Chemistry Applications
1. Antimicrobial Activity
Recent studies have demonstrated that derivatives of pyrazole compounds exhibit significant antimicrobial properties. For instance, research focusing on similar pyrazole derivatives has shown effectiveness against various bacterial strains such as Staphylococcus aureus and Proteus vulgaris, as well as fungal pathogens like Candida albicans and Aspergillus fumigatus . The incorporation of the furan group in the structure may enhance the overall activity and selectivity against these microorganisms.
2. Potential Therapeutic Uses
The compound has been investigated for its role as a partial agonist at cannabinoid receptors, which may have implications in treating metabolic syndromes, liver diseases, and pain management . The structural features of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid could lead to the development of novel therapeutics aimed at these conditions.
Agrochemical Applications
1. Fungicidal Properties
The synthesis of pyrazole derivatives has been linked to the development of fungicides. The processes involved in creating these compounds often focus on enhancing efficacy while reducing environmental impact . The potential use of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid as a precursor in fungicide formulations could lead to improved agricultural practices.
Synthesis and Derivatives
The synthesis of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid typically involves multi-step reactions starting from simpler pyrazole derivatives. Various methods have been documented for functionalizing the pyrazole ring to enhance biological activity or to introduce additional functional groups that facilitate further chemical transformations .
Case Studies and Research Findings
| Study | Findings | Applications |
|---|---|---|
| Study on antimicrobial properties | Demonstrated effectiveness against Gram-positive and Gram-negative bacteria | Development of new antibiotics |
| Research on cannabinoid receptor activity | Identified as a partial agonist with therapeutic potential for metabolic disorders | Drug development for diabetes and liver diseases |
| Synthesis methods analysis | Various synthetic routes explored for efficiency and yield | Improved production methods for agricultural chemicals |
Mechanism of Action
The mechanism of action of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes or receptors, modulating biochemical pathways. For example, it may inhibit the activity of cyclooxygenase (COX) enzymes, leading to anti-inflammatory effects. The furan and pyrazole rings can interact with active sites of proteins, affecting their function and activity.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Pyrazole Core
The pyrazole-4-carboxylic acid scaffold is highly modifiable. Key analogs and their distinguishing features are summarized below:
Physicochemical Properties
- Solubility: The presence of polar groups (e.g., -COOH, -OCH₃) improves aqueous solubility. For instance, 1-(3-methoxyphenyl)-1H-pyrazole-4-carboxylic acid is more water-soluble than its non-polar counterparts .
- Thermal Stability : Adamantane-substituted analogs (e.g., 3-(adamantan-1-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid) exhibit higher thermal stability due to the rigid adamantane framework .
Biological Activity
3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound that has garnered attention for its diverse biological activities. This compound, characterized by its unique structural framework combining a furan ring, a phenyl group, and a carboxylic acid functional group, exhibits potential in various therapeutic applications.
Chemical Structure and Properties
- Molecular Formula : C₁₄H₁₀N₂O₃
- Molecular Weight : 254.24 g/mol
- CAS Number : 1152933-30-6
The structure of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid allows for multiple interactions with biological targets due to the presence of functional groups that can participate in various chemical reactions, including nucleophilic substitutions and esterification processes.
Biological Activities
Research indicates that this compound and its derivatives possess significant biological activities, including:
-
Xanthine Oxidase Inhibition :
- The compound shows promise as a xanthine oxidoreductase inhibitor, which is beneficial for treating conditions such as hyperuricemia and gout. Studies have indicated that derivatives of pyrazole compounds can inhibit xanthine oxidase effectively, potentially reducing uric acid levels in the body.
-
Anti-inflammatory Properties :
- Several studies have reported the anti-inflammatory effects of pyrazole derivatives. For instance, compounds similar to 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid have demonstrated significant inhibition of pro-inflammatory cytokines like TNF-α and IL-6 . This suggests potential applications in treating inflammatory diseases.
- Antioxidant Activity :
- Antimicrobial Effects :
- Anticancer Activity :
Comparative Analysis of Similar Compounds
The following table summarizes the biological activities of compounds structurally similar to 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 1-Pyridinylpyrazole derivative | Contains a pyridine instead of furan | Potential anti-inflammatory effects |
| 5-(2-Furyl)-1-phenyl-1H-pyrazole-3-carboxylic acid | Furan at position 5 instead of 3 | Xanthine oxidase inhibition |
| 1-Hydroxyphenylpyrazole derivative | Hydroxy group at position 1 | Antioxidant properties |
| 4-Methylpyrazole derivative | Methyl substitution at position 4 | Antimicrobial activity |
Research Findings and Case Studies
Recent literature highlights several case studies where derivatives of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid were synthesized and evaluated for their biological activities:
- Anti-inflammatory Evaluation :
- Antimicrobial Testing :
- Cytotoxicity Against Cancer Cells :
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